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Compound of Interest

Compound Name: 5-Propargylfurfuryl alcohol

Cat. No.: B15211462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available data on the physical
properties of 5-Propargylfurfuryl alcohol, also known as (5-(prop-2-yn-1-yl)furan-2-
yl)methanol. Due to the limited availability of experimental data in publicly accessible literature,
this document primarily outlines the molecular characteristics and provides context based on
related compounds.

Core Molecular and Physical Characteristics

At present, detailed experimental values for many of the physical properties of 5-
Propargylfurfuryl alcohol are not well-documented in scientific literature or commercial
databases. The PubChem database assigns it the compound ID (CID) 3014190, but does not
list experimental data for properties such as boiling point, melting point, or density.

Further searches for a specific Safety Data Sheet (SDS) for 5-Propargylfurfuryl alcohol have
not been successful. An SDS would typically provide key safety and physical property
information. Similarly, a dedicated CAS number for this specific compound is not readily
identifiable, which limits access to more specialized chemical databases.

Table 1: Calculated and General Physical Properties of 5-Propargylfurfuryl Alcohol
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Property Value/Description Source/Method
Molecular Formula CsHsO2 Calculated
Molecular Weight 136.15 g/mol Calculated

Not Experimentally
Appearance -

Documented
. ) Not Experimentally
Boiling Point -
Documented
. i Not Experimentally
Melting Point -
Documented
) Not Experimentally
Density -
Documented
. Not Experimentally
Solubility -

Documented

Context from Related Compounds

To provide some context for the expected physical properties, data for the related compounds,
furfuryl alcohol and propargyl alcohol, are presented below. It is important to note that the
addition of the propargyl group to the furfuryl alcohol structure will influence the overall
properties.

Table 2: Physical Properties of Related Compounds
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Property Furfuryl Alcohol Propargyl Alcohol
Molecular Formula CsHeO2 CsH40O

Molecular Weight 98.10 g/mol 56.06 g/mol

Boiling Point 170-171°C 114-115°C

Melting Point -29 °C -52 °C

Density 1.13 g/cm3 at 20 °C 0.948 g/cm? at 20 °C

Solubility in Water

Miscible

Miscible

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 5-

Propargylfurfuryl alcohol are not available due to the lack of published research focusing on

its synthesis and characterization. Standard methodologies for determining these properties

would include:

¢ Boiling Point: Determined by distillation at atmospheric or reduced pressure, observing the

temperature at which the liquid and vapor phases are in equilibrium.

e Melting Point: For solid compounds, determined using a melting point apparatus where the

temperature range of the solid-to-liquid phase transition is observed.

o Density: Measured using a pycnometer or a digital density meter at a specified temperature.

o Solubility: Determined by adding the solute to a solvent at a specific temperature until

saturation is reached, followed by quantification of the concentration.

o Spectral Analysis (NMR, IR, Mass Spectrometry): Essential for structural confirmation and

would be included in any synthetic characterization.

Signaling Pathways and Experimental Workflows

Currently, there is no information available in the public domain regarding any signaling

pathways or specific experimental workflows in which 5-Propargylfurfuryl alcohol is involved.
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Therefore, no diagrams can be generated for this section.

Conclusion

The physical properties of 5-Propargylfurfuryl alcohol have not been extensively
characterized in the available scientific literature. While the molecular formula and weight can
be calculated, experimental data for key physical parameters are absent. Researchers
interested in this compound would need to perform these characterizations as part of their
work. The data for the related compounds, furfuryl alcohol and propargyl alcohol, can serve as
a preliminary reference, but significant deviations can be expected due to the combined
molecular structure. As research on this compound progresses, it is anticipated that more
comprehensive data will become available.

 To cite this document: BenchChem. [Physical Properties of 5-Propargylfurfuryl Alcohol: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15211462#physical-properties-of-5-propargylfurfuryl-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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